N-[(Dibutylamino)methyl]methacrylamide

• CAS: 92168-48-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Anticipated Toxicity and Safe Handling of N-[(Dibutylamino)methyl]methacrylamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide has been compiled from the best available scientific literature and safety data for structurally related compounds. As of the date of this publication, a comprehensive and officially verified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) specifically for N-[(Dibutylamino)methyl]methacrylamide (CAS No. 57166-83-3) was not publicly available. Therefore, the toxicological information and handling precautions presented herein are based on a "read-across" approach, inferring potential hazards from the parent molecule, methacrylamide, and other structurally similar substituted methacrylamides. This guide is intended for informational purposes for research and development settings and should be supplemented by professional safety assessments and, where possible, by direct toxicological testing of the compound.

Introduction: A Profile of N-[(Dibutylamino)methyl]methacrylamide

N-[(Dibutylamino)methyl]methacrylamide is a functionalized monomer belonging to the methacrylamide family. Its structure combines the reactive α,β-unsaturated amide of methacrylamide with a tertiary amine functional group. This unique combination makes it a potentially valuable building block in polymer chemistry, particularly for the synthesis of functional polymers with applications in drug delivery, biocompatible coatings, and other biomedical fields.[1][2] The tertiary amine moiety can impart pH-responsiveness and hydrophilicity to resulting polymers, while the methacrylamide backbone offers a more hydrolytically stable alternative to traditional methacrylate-based polymers.[3]

However, the very features that make this monomer attractive from a synthetic standpoint also raise potential toxicological concerns. The methacrylamide core is structurally related to acrylamide, a well-documented neurotoxin and suspected carcinogen.[4] The presence of the dibutylamino group introduces additional considerations related to the toxicity of tertiary amines. This guide aims to provide a comprehensive overview of the anticipated toxicological profile of N-[(Dibutylamino)methyl]methacrylamide and to establish a framework for its safe handling in a laboratory setting.

Anticipated Toxicological Profile: A Read-Across Assessment

In the absence of specific toxicological data for N-[(Dibutylamino)methyl]methacrylamide, we will extrapolate potential hazards from its constituent parts and from data on closely related molecules.

The Methacrylamide Backbone: Potential for Neurotoxicity and Irritation

The primary toxicological concern for N-[(Dibutylamino)methyl]methacrylamide stems from its methacrylamide core. Methacrylamide itself is a known neurotoxin, although generally considered less potent than acrylamide.[4]

Key Toxicological Endpoints for Methacrylamide (to be considered for its derivative):

Toxicological Endpoint	Observation for Methacrylamide	Anticipated Implication for N-[(Dibutylamino)methyl]methacrylamide
Acute Oral Toxicity	LD50 in rats: 1512-1739 mg/kg.[4]	Expected to have moderate acute oral toxicity.
Neurotoxicity	Degeneration of sciatic nerve fibers observed in rats at high doses.[4]	Potential for neurotoxic effects, particularly with chronic or high-level exposure.
Skin Irritation	Not to slightly irritating in rabbits.[4]	May cause skin irritation upon direct contact.
Eye Irritation	Moderately irritating to eyes in rabbits.[4]	Likely to cause serious eye irritation.
Developmental Toxicity	NOAEL of 60 mg/kg/day in mice.[4]	Potential for developmental toxicity should be assumed.
Reproductive Toxicity	Lowest NOAEL of 49 mg/kg/day in a two-generation study in rats.[4]	Potential for reproductive toxicity should be assumed.

It is crucial to note that the addition of the (dibutylamino)methyl group could either potentiate or mitigate these effects. The increased lipophilicity from the butyl groups could enhance absorption through the skin and biological membranes, potentially increasing systemic toxicity.

The (Dibutylamino)methyl Group: Contribution of Tertiary Amine Toxicity

Tertiary amines can exhibit a range of toxic effects, including:

• Corrosivity and Irritation: Many amines are corrosive to the skin and eyes and can cause respiratory tract irritation.[5]

• Systemic Effects: Depending on the specific structure, systemic effects on the liver, kidneys, and central nervous system can occur.

The dibutylamino moiety is a bulky, lipophilic group. While specific data on its toxicity when attached to a methacrylamide is unavailable, caution is warranted.

Overall Hazard Classification (Anticipated)

Based on the read-across analysis, N-[(Dibutylamino)methyl]methacrylamide should be handled as a substance with the following potential hazards until specific data becomes available:

• Harmful if swallowed.

• May cause skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

• Suspected of causing genetic defects. [6]

• Suspected of causing cancer. [6]

• Suspected of damaging fertility or the unborn child. [5][6]

• May cause damage to organs through prolonged or repeated exposure (neurotoxicity). [4][6]

Material Safety Data Sheet (MSDS) Handling Precautions: A Proactive Approach

Given the absence of a specific MSDS, the following handling precautions are derived from best practices for handling hazardous chemicals and from the SDS of structurally similar compounds like N-(3-Dimethylaminopropyl)methacrylamide and methacrylamide.[7][8]

Engineering Controls: The First Line of Defense

The primary approach to safe handling is to minimize exposure through engineering controls.

Caption: Hierarchy of controls for managing chemical exposure.

• Fume Hood: All handling of N-[(Dibutylamino)methyl]methacrylamide, including weighing, mixing, and transferring, must be conducted in a certified chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

Personal Protective Equipment (PPE): Essential for Direct Handling

The following PPE is mandatory when working with N-[(Dibutylamino)methyl]methacrylamide:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves for any signs of degradation or perforation before use.

• Eye Protection: Safety glasses with side shields are the minimum requirement. For tasks with a higher risk of splashing, chemical splash goggles and a face shield are necessary.

• Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

• Respiratory Protection: If there is a risk of generating aerosols or if working outside of a fume hood is unavoidable (which is strongly discouraged), a properly fitted respirator with an appropriate organic vapor cartridge is required.

Storage and Handling Procedures

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Handling:

  • Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly after handling.

  • Prepare a designated work area and decontaminate it after use.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Caption: Emergency response workflow for N-[(Dibutylamino)methyl]methacrylamide.

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• In case of a spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols: A Framework for Safe Research

When designing experiments involving N-[(Dibutylamino)methyl]methacrylamide, the principles of risk assessment and mitigation are paramount.

Risk Assessment Prior to Experimentation

Before any new experiment, a formal risk assessment should be conducted. This should include:

• Identification of Hazards: Based on this guide and any other available information.

• Assessment of Risks: Consider the quantities being used, the potential for aerosol generation, and the duration of the experiment.

• Implementation of Control Measures: Detail the specific engineering controls, PPE, and administrative procedures that will be used.

• Emergency Planning: Outline the specific procedures for the experiment in case of an emergency.

Suggested Workflow for a Polymerization Reaction

The following is a generalized workflow for a polymerization reaction involving N-[(Dibutylamino)methyl]methacrylamide, incorporating the safety precautions discussed.

Caption: A generalized safe workflow for handling N-[(Dibutylamino)methyl]methacrylamide in a polymerization reaction.

Conclusion: A Call for Caution and Further Research

N-[(Dibutylamino)methyl]methacrylamide holds promise as a functional monomer for advanced material development. However, the lack of specific toxicological data necessitates a highly cautious approach to its handling. By leveraging a read-across methodology from structurally similar compounds, we can anticipate its potential hazards and implement robust safety protocols. It is imperative for the scientific community to conduct thorough toxicological evaluations of this and other novel monomers to ensure the safety of researchers and the responsible development of new materials. Until such data is available, the principle of "as low as reasonably achievable" (ALARA) for exposure should be strictly followed.

References

• NextSDS. N-[(dibutylamino)methyl]acrylamide — Chemical Substance Information. Available at: [Link]

• OECD SIDS. (2003, January 9). Methacrylamide CAS N°: 79-39-0. Available at: [Link]

• Aljabo, A., et al. (2021). Synthesis of di- and triacrylamides with tertiary amine cores and their evaluation as monomers in dental adhesive interfaces. PMC. Available at: [Link]

• Moszner, N., et al. (2014, February). Synthesis, Photopolymerization, and Adhesive Properties of Hydrolytically Stable Phosphonic Acid-Containing (Meth)acrylamides. Journal of Polymer Science Part A: Polymer Chemistry, 52(4). Available at: [Link]

• CentAUR. (2025, August 5). Development of maleimide-modified poly(N-(2-hydroxylpropyl)methacrylamide) as a novel mucoadhesive polymer for nasal drug delivery. Available at: [Link]

• Eom, C. J., et al. (2025, September 12). Synthesis and Characterization of Methacrylamide-Based Block Random Copolymers via Amine Functionalization of Polystyrene-Block-Poly(Pentafluorophenyl Methacrylate). NSF PAR. Available at: [Link]

• Kao Chemicals. (2021, April 9). Material Safety Data Sheet. Available at: [Link]

• NextSDS. N-[(dimethylamino)methyl]acrylamide — Chemical Substance Information. Available at: [Link]

• ACS Publications. (2021, March 24). Tunable Methacrylamides for Covalent Ligand Directed Release Chemistry. Journal of the American Chemical Society. Available at: [Link]

• KJ Chemicals Corporation. DMAPAA™-MHQ(N-(3-(Dimethylamino)propyl)acrylamide)｜Products. Available at: [Link]

• ResearchGate. (2006). (PDF) Synthesis and characterization of acrylamide and 2‐hydroxylpropyl methacrylate hydrogels for specialty applications. Available at: [Link]

• NCBI Bookshelf. (2015, December 15). N-Methylolacrylamide - Some Industrial Chemicals. Available at: [Link]

• RSC Publishing. Study of the RAFT homopolymerization and copolymerization of N-[3-(dimethylamino)propyl]methacrylamide hydrochloride and evaluation of the cytotoxicity of the resulting homo- and copolymers. Polymer Chemistry. Available at: [Link]

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N-[(Dibutylamino)methyl]methacrylamide (DBAMMA): Monomer Stability, Storage, and Handling Dynamics

Executive Summary

N-[(Dibutylamino)methyl]methacrylamide (DBAMMA, CAS: 92168-48-4) is a highly versatile, hydrophobic, amino-containing methacrylamide monomer. It is increasingly utilized in the synthesis of amphiphilic networks, charge-shifting copolymers, and targeted drug delivery vehicles[1]. However, its dual-functional nature—combining a reactive methacrylamide double bond with a potentially labile Mannich base (N-C-N) linkage—presents unique challenges for long-term stability. This whitepaper provides a comprehensive, causality-driven guide to the degradation mechanisms, optimal storage conditions, and self-validating handling protocols for DBAMMA, ensuring reproducibility and scientific integrity in advanced polymer research.

Chemical Profiling & Structural Dynamics

DBAMMA is synthesized via a highly efficient two-stage, one-pot Mannich reaction involving methacrylamide, formaldehyde, and dibutylamine in a heterophase aqueous system, which can achieve yields up to 96% at mild temperatures (35 °C)[1].

The resulting monomer possesses two critical structural domains that dictate its behavior and stability:

• The Vinyl Group: Highly susceptible to free-radical polymerization. Like most methacrylamides, it requires a phenolic inhibitor (typically Mequinol/MEHQ) to prevent auto-polymerization during storage.

• The Aminomethyl (Mannich) Linkage: The methylene bridge connecting the amide nitrogen and the dibutylamine group is sensitive to hydrolytic cleavage, particularly at extreme pH levels, leading to retro-Mannich degradation.

Degradation Mechanisms: Causality & Kinetics

Understanding why DBAMMA degrades is essential for designing robust storage and experimental protocols.

Spontaneous Free-Radical Polymerization

Without adequate inhibition, ambient heat or UV light provides enough activation energy to generate trace radicals. These radicals attack the electron-rich double bond of the methacrylamide group, initiating an exothermic auto-polymerization cascade. This not only ruins the monomer batch but can lead to dangerous pressure buildup in sealed containers.

Retro-Mannich Cleavage (Hydrolysis)

In aqueous environments, particularly under highly acidic or basic conditions, the N-C-N linkage can undergo hydrolysis. This retro-Mannich reaction cleaves the molecule back into methacrylamide, formaldehyde, and dibutylamine. This degradation pathway fundamentally alters the stoichiometric ratios during copolymerization and introduces toxic formaldehyde into the system.

Caption: DBAMMA degradation pathways: Auto-polymerization vs. Retro-Mannich cleavage.

Optimal Storage & Handling Conditions

To arrest both polymerization and hydrolysis, DBAMMA must be stored under strictly controlled conditions.

• Temperature: Store at 2–8°C (Refrigerated) . Lowering the thermal energy suppresses the spontaneous generation of initiating radicals and drastically slows hydrolytic kinetics.

• Atmosphere (The Oxygen Paradox): DBAMMA must be stored in an aerobic environment (in the presence of atmospheric oxygen). Causality: The standard inhibitor, MEHQ (hydroquinone monomethyl ether), is a radical scavenger that requires dissolved oxygen to function. Oxygen reacts with trace carbon-centered radicals to form peroxy radicals, which MEHQ then efficiently traps. Storing DBAMMA under inert gas (Nitrogen/Argon) disables the MEHQ, leading to rapid auto-polymerization.

• Light Exposure: Store in amber glass or opaque containers to prevent UV-induced photolytic radical generation.

• Moisture: Keep tightly sealed to prevent ambient moisture ingress, which could slowly initiate retro-Mannich cleavage over long-term storage.

Caption: End-to-end workflow for DBAMMA batch qualification, storage, and preparation.

Quantitative Data Summaries

Table 1: DBAMMA Physicochemical & Storage Parameters

Parameter	Specification / Condition	Rationale
CAS Number	92168-48-4	Unique chemical identifier.
Synthesis Yield	~96% (at 35°C)	High efficiency via heterophase Mannich reaction[1].
Storage Temperature	2–8°C	Minimizes thermal radical generation and hydrolysis.
Storage Atmosphere	Aerobic (Contains O₂)	Required for MEHQ inhibitor activation.
Inhibitor	MEHQ (~100 - 500 ppm)	Traps peroxy radicals to prevent auto-polymerization.

Table 2: Copolymerization Reactivity Ratios (in Toluene)

Understanding monomer reactivity is crucial for predicting polymer architecture. When copolymerized via free-radical mechanisms, DBAMMA exhibits distinct reactivity ratios depending on the comonomer[2].

Comonomer	Comonomer Reactivity ( r1​ )	DBAMMA Reactivity ( r2​ )	Structural Outcome at Low Conversion
Dodecyl Methacrylate (DMA)	1.56 – 1.60	0.87 – 0.89	Copolymer is enriched in ether (DMA) units[2].
Dodecyl Acrylate (DA)	0.53 – 0.64	0.80 – 0.90	Copolymer is enriched in aminoamide (DBAMMA) units[2].

Self-Validating Experimental Protocols

Protocol A: Inhibitor (MEHQ) Removal and Validation

Causality: MEHQ must be completely removed immediately prior to controlled polymerization; otherwise, it will quench the intentionally added initiator (e.g., AIBN or APS), leading to failed or low-molecular-weight syntheses. Basic alumina is used because the phenolic hydroxyl group of MEHQ is weakly acidic, allowing it to bind strongly to the basic stationary phase, while the neutral/basic DBAMMA elutes freely.

Step-by-Step Methodology:

• Preparation: Pack a glass chromatography column with 5–10 grams of activated basic Aluminum Oxide (Al₂O₃, Brockmann Grade I).

• Elution: If DBAMMA is highly viscous, dilute it 1:1 (v/v) with a non-polar, anhydrous solvent (e.g., toluene or dichloromethane). Pass the monomer solution through the column at a rate of 1-2 drops per second.

• Collection: Collect the purified eluent in an amber vial purged with inert gas (since the inhibitor is now removed, oxygen is no longer helpful and can cause oxidative side reactions).

• Self-Validation (UV-Vis Spectroscopy): Take a 10 µL aliquot of the pre-column and post-column monomer. Dilute in methanol and analyze via UV-Vis spectroscopy.

  • Validation Check: MEHQ exhibits a strong absorption peak at ~290 nm. The complete disappearance of this peak in the post-column sample validates that the monomer is inhibitor-free and ready for immediate polymerization.

Protocol B: Accelerated Stability Assessment via ¹H NMR

Causality: To ensure the structural integrity of the Mannich base prior to complex drug-delivery formulations, researchers must verify that retro-Mannich cleavage has not occurred during storage.

Step-by-Step Methodology:

• Sample Prep: Dissolve 20 mg of DBAMMA in 0.6 mL of deuterated solvent (e.g., CDCl₃ or D₂O depending on the application). Add a known concentration of an internal standard (e.g., DSS or TMS).

• Incubation: To simulate accelerated aging, incubate the NMR tube at 40°C for 48 hours.

• Acquisition: Acquire quantitative ¹H NMR spectra at t=0 and t=48 hours.

• Self-Validation (Integration Tracking):

  • Polymerization Check: Monitor the vinylic protons ( ∼5.3 and 5.7 ppm). A decrease relative to the internal standard indicates oligomerization.

  • Hydrolysis Check: Monitor the methylene bridge protons (N-CH₂-N, typically appearing around 4.0−4.5 ppm). A loss of integration here, coupled with the appearance of a formaldehyde signal ( ∼9.7 ppm) or free dibutylamine signals, definitively confirms retro-Mannich degradation. If the integral ratio remains constant, the batch is validated for use.

References

• Kazantsev, O. A., et al. "Two-stage one-pot synthesis of N-(dibutylaminomethyl)methacrylamide by Mannich reaction under mild conditions with high yield." RSC Advances, 2020.
• "Radical Copolymerization of N-[(3-Dimethylamino)propyl] Acrylamide (or Methacyrlamide) with Methyl Acrylate (or Methacrylate).

Sources

• 1. Two-stage one-pot synthesis of N-(dibutylaminomethyl)methacrylamide by Mannich reaction under mild conditions with high yield - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Reaction Kinetics and Macromolecular Engineering of N-[(Dibutylamino)methyl]methacrylamide (DBAMMA)

Executive Summary

N-[(Dibutylamino)methyl]methacrylamide (DBAMMA, CAS 92168-48-4) is a highly specialized, hydrophobic, tertiary amine-containing monomer. Due to its unique steric profile and pH-responsive cationic nature, it is a critical building block in the development of advanced dispersants, lubricating oil additives, and polymeric nanocarriers for targeted drug delivery. This whitepaper provides an in-depth mechanistic analysis of DBAMMA, detailing its synthesis kinetics, free-radical copolymerization behavior, and the application of controlled radical polymerization (RAFT) to engineer precise macromolecular architectures.

Synthesis Kinetics: The Heterophase Mannich Reaction

The synthesis of DBAMMA bypasses traditional, unsustainable multistage processes by utilizing a two-stage, one-pot Mannich reaction[1]. The reaction sequence involves methacrylamide, formaldehyde, and dibutylamine.

Mechanistically, the first stage is the methylolation of methacrylamide by formaldehyde to form an N-(hydroxymethyl)methacrylamide intermediate. In the second stage, the nucleophilic attack by the secondary amine (dibutylamine) displaces the hydroxyl group (as water), yielding DBAMMA.

Kinetic Causality & Phase Separation: Kazantsev et al. demonstrated that executing this reaction in a heterophase aqueous system at mild temperatures (35 °C) achieves an exceptional 96% yield[1]. The kinetic driving force here is not purely thermal; it is thermodynamic phase separation. As the highly hydrophobic DBAMMA forms, it spontaneously separates from the aqueous phase. This continuous removal of the product from the reaction locus shifts the chemical equilibrium entirely to the right, simultaneously preventing hydrolytic degradation of the methacrylamide double bond—a classic self-validating reaction system where phase separation visually confirms target synthesis[1].

Two-stage one-pot Mannich synthesis pathway of DBAMMA.

Free Radical Copolymerization Kinetics

To tune the amphiphilic balance of the resulting polymers, DBAMMA is frequently copolymerized with hydrophobic alkyl (meth)acrylates. The reaction kinetics are heavily influenced by the steric bulk of the dibutylaminomethyl pendant group and the resonance stabilization of the methacrylamide radical[2].

Arifullin et al. investigated the copolymerization of DBAMMA ( M2​ ) with dodecyl methacrylate (DMA, M1​ ) and dodecyl acrylate (DA, M1​ )[2]. The reactivity ratios ( r1​,r2​ ) dictate the microstructural sequence of the polymer:

• DMA/DBAMMA System: The growing DMA radical strongly prefers homopropagation ( r1​=1.56–1.60 ), while the DBAMMA radical has a slight preference for cross-propagation ( r2​=0.87–0.89 ). This results in a blocky, ether-rich copolymer[2].

• DA/DBAMMA System: Both monomers exhibit a preference for cross-propagation ( r1​=0.53–0.64 , r2​=0.80–0.90 ), leading to an alternating sequence distribution[2].

Mechanistic Insight: The causality behind this shift lies in the α -methyl group of DMA. The steric crowding at the DMA radical center hinders the approach of the bulky DBAMMA monomer. Conversely, the less sterically hindered DA radical readily accepts the DBAMMA monomer, driving the kinetics toward alternation.

Controlled Kinetics via RAFT Polymerization

While conventional free radical polymerization yields broad molecular weight distributions, Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization allows for precise macromolecular engineering of aminoalkyl methacrylamides[3].

By utilizing a chain transfer agent (CTA) such as 4-cyanopentanoic acid dithiobenzoate (CTP), the polymerization kinetics fundamentally shift. The rapid establishment of a pre-equilibrium between the propagating radical and the dormant thiocarbonylthio compound ensures that all polymer chains initiate simultaneously[4]. For DBAMMA, the bulky dibutylamino group requires a CTA with a high transfer constant ( Ctr​ ) to overcome steric hindrance during the addition-fragmentation step. This degenerate chain transfer suppresses bimolecular termination, ensuring the dispersity remains low ( Đ<1.2 ) and preserving end-group fidelity for subsequent block copolymerization[3].

RAFT polymerization kinetic cycle for DBAMMA controlled radical polymerization.

Quantitative Kinetic Data

The following tables summarize the critical kinetic parameters governing DBAMMA synthesis and polymerization.

Table 1: Reactivity Ratios for DBAMMA Copolymerization

Monomer 1 ( M1​ )	Monomer 2 ( M2​ )	Method	r1​	r2​	Sequence Tendency
Dodecyl Methacrylate (DMA)	DBAMMA	Feineman-Ross / Kelen-Tüdős	1.56 – 1.60	0.87 – 0.89	Blocky/Random ( M1​ rich)
Dodecyl Acrylate (DA)	DBAMMA	Feineman-Ross / Kelen-Tüdős	0.53 – 0.64	0.80 – 0.90	Alternating

Table 2: Kinetic Parameters for Synthesis and RAFT

Parameter	Value / Target	Mechanistic Implication
Mannich Synthesis Temp.	35 °C	Minimizes thermal auto-polymerization and hydrolysis.
Synthesis Yield	~96%	High efficiency driven by aqueous phase separation.
RAFT Dispersity ( Đ )	< 1.2	Indicates rapid pre-equilibrium and suppressed termination.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure reproducibility and kinetic accuracy.

Protocol A: Two-Stage One-Pot Synthesis of DBAMMA

Causality Focus: Utilizing phase separation to drive thermodynamic equilibrium.

• Stage 1 (Methylolation): In a reactor equipped with a mechanical stirrer, combine 1.0 molar equivalent of methacrylamide with 1.0 equivalent of 37% aqueous formaldehyde. Stir at 35 °C for 1 hour until the solution becomes completely homogeneous, indicating the full conversion to N-(hydroxymethyl)methacrylamide.

• Stage 2 (Amination): Add 1.0 equivalent of dibutylamine dropwise over 30 minutes. Maintain the temperature strictly at 35 °C.

• Self-Validation Checkpoint: Over the next 2-4 hours, observe the reaction mixture. The transition from a homogeneous solution to a distinct biphasic system visually validates the formation of the highly hydrophobic DBAMMA.

• Isolation: Separate the organic phase using a separatory funnel. Wash the organic layer twice with distilled water to remove unreacted formaldehyde and amines. Dry over anhydrous magnesium sulfate ( MgSO4​ ) and filter to yield the pure monomer.

Protocol B: Determination of Copolymerization Reactivity Ratios

Causality Focus: Preventing composition drift to satisfy the Mayo-Lewis steady-state assumption.

• Preparation: Prepare five separate Schlenk tubes containing DBAMMA and a comonomer (e.g., DMA) in varying molar feed ratios ( f1​ : 0.1, 0.3, 0.5, 0.7, 0.9). Dissolve in toluene to achieve a 1.0 M total monomer concentration.

• Initiation: Add AIBN (0.5 mol% relative to total monomer).

• Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen, which acts as a radical scavenger and alters initiation kinetics. Backfill with ultra-pure Argon.

• Polymerization & Self-Validation Checkpoint: Submerge tubes in a 70 °C oil bath. Critical Step: Terminate the reactions by rapid cooling (liquid nitrogen) and exposure to air strictly before 10% total monomer conversion . Limiting conversion is a self-validating constraint; it ensures the comonomer feed ratio remains equal to the initial ratio, preventing composition drift and validating the use of the Kelen-Tüdős linear graphical method.

• Analysis: Precipitate the copolymers in cold methanol, dry under vacuum, and determine the copolymer composition ( F1​ ) via elemental analysis (Nitrogen content) or 1 H NMR spectroscopy.

References

• Kazantsev, O. A., et al. "Two-stage one-pot synthesis of N-(dibutylaminomethyl)methacrylamide by Mannich reaction under mild conditions with high yield." Reaction Chemistry & Engineering (RSC Publishing), 2020. 1

• Arifullin, I. R., et al. "Regularities of the radical copolymerization of dodecyl (meth) acrylate and a new cationic monomer N-(dibutylaminomethyl) methacrylamide." Plasticheskie massy, 2021. 2

• "Facile Synthesis of Controlled-Structure Primary Amine-Based Methacrylamide Polymers via the Reversible Addition-Fragmentation Chain Transfer Process." ResearchGate. 3

• "Efficient RAFT polymerization of N-(3-aminopropyl)methacrylamide hydrochloride using unprotected “clickable” chain transfer agents." ResearchGate. 4

Sources

• 1. Two-stage one-pot synthesis of N-(dibutylaminomethyl)methacrylamide by Mannich reaction under mild conditions with high yield - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. Regularities of the radical copolymerization of dodecyl (meth) acrylate and a new cationic monomer N-(dibutylaminomethyl) methacrylamide | Arifullin | Plasticheskie massy [plastics-news.ru]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of pH-Responsive Hydrogels Using N-[(Dibutylamino)methyl]methacrylamide

Introduction: Harnessing pH-Sensitivity for Advanced Drug Delivery

Hydrogels, three-dimensional networks of hydrophilic polymers, have emerged as highly versatile biomaterials with significant applications in drug delivery and tissue engineering.[1][2] Their high water content, biocompatibility, and tunable physical properties make them ideal candidates for encapsulating and releasing therapeutic agents.[3][4] Among the various classes of "smart" hydrogels, pH-responsive hydrogels are of particular interest as they can undergo significant volume changes in response to specific pH triggers in the physiological environment.[5] This property allows for the targeted release of drugs in specific tissues or organs, such as the acidic tumor microenvironment or different segments of the gastrointestinal tract.[5][6]

This application note provides a comprehensive guide to the synthesis and characterization of pH-responsive hydrogels based on the tertiary amine-containing monomer, N-[(Dibutylamino)methyl]methacrylamide (DBAMMA). The dibutylamino moiety imparts hydrophobicity at neutral and basic pH, while its protonation under acidic conditions leads to electrostatic repulsion and subsequent hydrogel swelling, making it an excellent candidate for creating sensitive and effective drug delivery systems.[7] We will delve into the underlying chemical principles, provide a detailed synthesis protocol, and outline key characterization techniques to validate the performance of these advanced biomaterials.

The Chemistry of pH-Responsiveness in DBAMMA Hydrogels

The pH-responsive behavior of poly(DBAMMA) hydrogels is governed by the protonation and deprotonation of the tertiary amine groups on the dibutylamino side chains.[7] In an acidic environment (low pH), the lone pair of electrons on the nitrogen atom accepts a proton (H+), forming a positively charged quaternary ammonium salt. This leads to electrostatic repulsion between the polymer chains, causing the hydrogel network to expand and absorb a significant amount of water or biological fluids.[6][7] Conversely, in a neutral or basic environment (higher pH), the amine groups are deprotonated and become neutral. This reduces the electrostatic repulsion, allowing hydrophobic interactions and hydrogen bonding to dominate, which in turn causes the hydrogel to shrink and release the entrapped fluid.[7]

The pH at which this transition occurs is related to the pKa of the conjugate acid of the tertiary amine. For similar tertiary amine-containing polymers like poly(N,N-dimethylaminoethyl methacrylate) (PDMAEMA), the pKa is in the physiological range, making them highly suitable for biomedical applications.[6]

Synthesis of DBAMMA Monomer

While DBAMMA is not as commonly available as other methacrylamide monomers, it can be synthesized in the laboratory. A modified Mannich reaction is a viable route, involving the reaction of methacrylamide, formaldehyde (or its equivalent), and dibutylamine. One reported method involves the reaction of methacrylamide and N,N-dibutyliminium chloride in an organic medium, which can achieve high yields.[8] For the purposes of this application note, we will assume the availability of the DBAMMA monomer.

Protocol: Free-Radical Polymerization of DBAMMA Hydrogels

This protocol describes the synthesis of a poly(DBAMMA) hydrogel via free-radical polymerization in an aqueous solution. This method is widely used for hydrogel synthesis due to its simplicity and versatility.[9][10]

Materials:

• N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) (Monomer)

• N,N'-methylenebis(acrylamide) (BIS) (Crosslinking agent)[10]

• Ammonium persulfate (APS) or Potassium persulfate (KPS) (Initiator)[11][12]

• N,N,N',N'-tetramethylethylenediamine (TEMED) (Accelerator)[13]

• Deionized (DI) water (Solvent)

• Nitrogen gas

Equipment:

• Glass vials or reaction vessel

• Magnetic stirrer and stir bar

• Water bath or heating block

• Syringes and needles

• Standard laboratory glassware

Step-by-Step Procedure:

• Preparation of the Monomer Solution:

  • In a glass vial, dissolve the desired amount of DBAMMA monomer and BIS crosslinker in DI water. A typical starting point is a 10-20% (w/v) total monomer concentration. The crosslinker concentration is usually in the range of 1-5 mol% of the monomer.

  • Expert Insight: The ratio of monomer to crosslinker is a critical parameter that dictates the network density of the hydrogel.[11] A higher crosslinker concentration will result in a more tightly crosslinked network, leading to lower swelling capacity but improved mechanical strength.[11]

• Deoxygenation:

  • Purge the monomer solution with nitrogen gas for 15-30 minutes. This step is crucial to remove dissolved oxygen, which can inhibit the free-radical polymerization process.[13]

• Initiation of Polymerization:

  • Add the initiator (APS or KPS) to the solution and mix gently until dissolved. A typical initiator concentration is 0.5-1 mol% relative to the monomer.

  • Add the accelerator (TEMED) to the solution. TEMED significantly increases the rate of polymerization at room temperature. The amount of TEMED is typically in the same molar range as the initiator.

  • Causality: The persulfate initiator, upon thermal or chemical activation (by TEMED), decomposes to form sulfate radicals. These highly reactive radicals initiate the polymerization by attacking the double bond of the DBAMMA and BIS monomers, starting the growth of polymer chains.[10]

• Gelation:

  • Immediately after adding the initiator and accelerator, gently mix the solution and allow it to stand undisturbed. Gelation should occur within minutes to an hour, depending on the specific concentrations and temperature.

  • The polymerization is typically allowed to proceed for several hours (e.g., 12-24 hours) at a controlled temperature (e.g., room temperature or slightly elevated) to ensure complete conversion of the monomers.[14]

• Purification:

  • After polymerization, the resulting hydrogel will contain unreacted monomers, initiator fragments, and other impurities. To purify the hydrogel, immerse it in a large volume of DI water.

  • Change the water periodically (e.g., every 12 hours) for 2-3 days. This process allows the impurities to diffuse out of the hydrogel network.[14]

  • Trustworthiness: This purification step is essential for any biomedical application to ensure the removal of potentially toxic residual chemicals.

• Drying and Storage:

  • The purified hydrogel can be used in its swollen state or dried for storage and later rehydration.

  • To dry the hydrogel, it can be lyophilized (freeze-dried) or dried in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of DBAMMA hydrogels.

Characterization of pH-Responsive DBAMMA Hydrogels

Swelling Behavior Analysis

The most critical characterization of a pH-responsive hydrogel is its swelling behavior as a function of pH.[7]

Protocol:

• Prepare a series of buffer solutions with a range of pH values (e.g., from pH 2 to pH 10).

• Take pre-weighed, dried hydrogel samples (Wd).

• Immerse each dried hydrogel sample in a separate buffer solution.

• Allow the hydrogels to swell until they reach equilibrium (i.e., their weight no longer changes). This may take several hours to days.

• At equilibrium, remove the swollen hydrogel, gently blot the surface with a damp filter paper to remove excess surface water, and weigh it (Ws).

• Calculate the equilibrium swelling ratio (ESR) using the following equation:

  ESR = (Ws - Wd) / Wd

Expected Results:

A plot of ESR versus pH is expected to show a sigmoidal curve. The hydrogel will exhibit a low swelling ratio at high pH values (above its pKa) and a high swelling ratio at low pH values (below its pKa).[6] The sharpest change in swelling corresponds to the pH range around the pKa of the polymer.

Data Presentation: Expected Swelling Ratios

pH of Buffer	Expected Swelling State	Expected Equilibrium Swelling Ratio (ESR)
2.0	Highly Swollen	High
4.0	Swollen	Moderate-High
6.0	Partially Swollen	Moderate
7.4	Collapsed	Low
8.0	Collapsed	Low
10.0	Highly Collapsed	Very Low

Mechanism of pH-Responsive Swelling

Caption: pH-responsive behavior of DBAMMA hydrogels.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to confirm the chemical structure of the synthesized hydrogel and the incorporation of the DBAMMA monomer.

Expected Spectral Features:

• C=O stretching (amide I): Around 1650 cm⁻¹

• N-H bending (amide II): Around 1540 cm⁻¹

• C-N stretching (tertiary amine): Around 1150-1250 cm⁻¹

• C-H stretching (alkyl groups): Around 2800-3000 cm⁻¹

The presence of these characteristic peaks confirms the successful polymerization of DBAMMA into the hydrogel network.

Mechanical Testing

The mechanical properties of the hydrogel, such as its compressive modulus, are important for its intended application. These can be evaluated using a mechanical testing system. The mechanical strength is expected to be influenced by the crosslinking density.[11]

Applications in Drug Delivery

The pH-responsive nature of poly(DBAMMA) hydrogels makes them highly attractive for controlled drug delivery applications.[1]

• Oral Drug Delivery: The hydrogel can protect acid-labile drugs from the harsh acidic environment of the stomach (where it would be in a swollen state) and release them in the more neutral environment of the intestines (where it would collapse).[6]

• Tumor-Targeted Drug Delivery: The acidic microenvironment of solid tumors (pH ~6.5-7.2) can trigger the swelling of the hydrogel and the release of encapsulated anticancer drugs directly at the tumor site, potentially reducing systemic toxicity.

• Ophthalmic Drug Delivery: The hydrogel can be designed to respond to the pH of tear fluid for sustained release of ophthalmic drugs.

Conclusion

This application note provides a foundational guide for the synthesis and characterization of pH-responsive hydrogels using N-[(Dibutylamino)methyl]methacrylamide. The detailed protocol for free-radical polymerization offers a reproducible method for creating these "smart" biomaterials. The outlined characterization techniques are essential for validating the structure and pH-sensitive functionality of the hydrogels. By understanding and controlling the synthesis parameters, researchers can tailor the properties of DBAMMA-based hydrogels for a wide range of advanced drug delivery applications, contributing to the development of more effective and targeted therapies.

References

• Synthesis of N-[(dialkylamino)methyl)]acrylamides and N-[(dialkylamino)methyl]methacrylamides from Schiff base salts: Useful Building Blocks for Smart Polymers. (2018). Organic & Biomolecular Chemistry, 16(22). [Link]

• Emerging Role of Hydrogels in Drug Delivery Systems, Tissue Engineering and Wound Management. (n.d.). PMC. [Link]

• pH-sensitive hydrogels based on bovine serum albumin for oral drug delivery. (2006). PubMed. [Link]

• Hydrogels Platforms Addressing the Multiple Applications in Medicinal and Drug Delivery. (2025). Preprints.org. [Link]

• pH Sensitive Hydrogels in Drug Delivery: Brief History, Properties, Swelling, and Release Mechanism, Material Selection and Applications. (2017). MDPI. [Link]

• Synthesis and characterization of pH sensitive hydrogel nanoparticles based on poly(N-isopropyl acrylamide-co-methacrylic acid). (2020). PubMed. [Link]

• Preparation and characterization of pH-sensitive hydrogel for drug delivery system. (n.d.). RSC Publishing. [Link]

• SYNTHESIS AND COMPARATIVE STUDY OF N-ISOPROPYLACRYLAMIDE (NIPAAm) HYDROGEL AND N-ISOPROPYLACRYLAMIDE-METHYL- METHACRYLATE (NIPAA. (2015). Revista de la Sociedad Química de México. [Link]

• Hydrogels Based Drug Delivery Synthesis, Characterization and Administration. (n.d.). PMC. [Link]

• pH-Responsive Hydrogels: Recent Advances in Pharmaceutical Applications. (2025). MDPI. [Link]

• Free Radical Polymerization of Methyl Methacrylate Using Anthracene Iodine Charge Transfer Complex as Novel Chain Transfer Agent. (n.d.). Asian Journal of Chemistry. [Link]

• (PDF) Synthesis and Characterization of Poly{N-[3-(dimethylamino) propyl] methacrylamide-co-itaconic acid} Hydrogels for Drug Delivery. (2010). ResearchGate. [Link]

• Synthesis and Characterization of Injectable Poly(N-isopropylacrylamide)-Based Hydrogels That Support Tissue Formation in Vitro. (n.d.). ACS Publications. [Link]

• Improved mechanical properties of antimicrobial poly(N-[3-(dimethylaminopropyl)] methacrylamide) hydrogels prepared by free radical polymerization in the presence of cetyltrimethylammonium bromide as a lyotropic liquid crystal template. (n.d.). Soft Matter (RSC Publishing). [Link]

• (PDF) Stereospecific Radical Polymerization of N-Methyl Methacrylamide. (n.d.). ResearchGate. [Link]

• Atom Transfer Radical Polymerization of N,N-Dimethylacrylamide. (n.d.). ACS Publications. [Link]

• A Short Review on the N,N-Dimethylacrylamide-Based Hydrogels. (2021). MDPI. [Link]

• Chemical Properties of Methacrylamide (CAS 79-39-0). (n.d.). Cheméo. [Link]

• n,n-dimethylacrylamide hydrogels for controlled drug delivery. influence of network structure and drug solubility on the load and release mechanisms. (2019). ResearchGate. [Link]

• Smart Hydrogels: Preparation, Characterization, and Determination of Transition Points of Crosslinked N-Isopropyl Acrylamide/Acrylamide/Carboxylic Acids Polymers. (2021). MDPI. [Link]

• Free radical polymerization of alkyl methacrylates with N,N-dimethylanilinium p-toluenesulfonate at above ambient temperature: a quasi-living system. (n.d.). Polymer Chemistry (RSC Publishing). [Link]

• Chemical crosslinking methods include radical polymerization, Michael addition, Schiff base reaction, and epoxy crosslinking, among others. (2023). MDPI. [Link]

• Amine oxide. (n.d.). Wikipedia. [Link]

• N-[(dibutylamino)methyl]acrylamide — Chemical Substance Information. (n.d.). NextSDS. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The Influence of Synthesis Method on Characteristics of Buffer and Organic Solutions of Thermo- and pH-Responsive Poly(N-[3-(diethylamino)propyl]methacrylamide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogels Based Drug Delivery Synthesis, Characterization and Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-[(3-(二甲氨基)丙基]甲基丙烯酰胺 99%, contains MEHQ as inhibitor | Sigma-Aldrich [sigmaaldrich.com]
• 6. Thermo- and pH-Responsive Antimicrobial Hydrogels from Poly(2-(dimethylamino)ethyl methacrylate) and Cationic-Modified Chitosan for Sustained Papain Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pH Sensitive Hydrogels in Drug Delivery: Brief History, Properties, Swelling, and Release Mechanism, Material Selection and Applications | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Poly(N,N-dimethylaminoethyl methacrylate) as a bioactive polyelectrolyte—production and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improved mechanical properties of antimicrobial poly(N-[3-(dimethylaminopropyl)] methacrylamide) hydrogels prepared by free radical polymerization in the presence of cetyltrimethylammonium bromide as a lyotropic liquid crystal template - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 12. A Short Review on the N,N-Dimethylacrylamide-Based Hydrogels | MDPI [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chalcogen.ro [chalcogen.ro]

Technical Notes & Optimization

troubleshooting incomplete polymerization of N-[(Dibutylamino)methyl]methacrylamide

Welcome to the Technical Support Center for advanced monomer applications. This guide addresses the specific kinetic and thermodynamic challenges associated with the polymerization of N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) .

DBAMMA is a bulky, tertiary amine-containing Mannich base monomer. Researchers frequently encounter stalled polymerizations, low molecular weights, and incomplete monomer conversion (<50%) when working with this compound. This guide synthesizes field-proven methodologies and mechanistic causality to help you achieve >95% conversion and controlled polymer architectures.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does my DBAMMA polymerization stall at low conversion, even with excess initiator? A: The stalling is primarily driven by a kinetic competition between propagation and degradative chain transfer. DBAMMA features a highly bulky dibutylamino group adjacent to the methacrylamide center. This steric hindrance significantly lowers the propagation rate constant ( kp​ )[1]. Because the growing macroradical propagates slowly, it has a longer lifespan to undergo side reactions. Specifically, the growing radical can abstract a hydrogen atom from the α -carbon of the tertiary amine, leading to chain transfer and early termination[2].

Q2: How does the choice of solvent and pH affect the stability of the monomer? A: DBAMMA is synthesized via a Mannich reaction between methacrylamide, formaldehyde, and dibutylamine. In aqueous media, this hemiaminal linkage is susceptible to a reversible "De-Mannich" hydrolysis[3]. If the pH is too high or the temperature exceeds 60°C, the monomer degrades, releasing free dibutylamine. Dibutylamine is a secondary amine and a highly potent chain transfer agent/inhibitor that will immediately quench the radical polymerization. To prevent this, polymerizations should be conducted in non-nucleophilic organic solvents (like DMSO) or in strictly buffered aqueous solutions (pH 4.5–5.5) to protonate the amine, rendering it non-nucleophilic and stable[4].

Q3: Why is standard nitrogen bubbling insufficient for degassing DBAMMA? A: Because the kp​ of DBAMMA is inherently low due to steric hindrance, the reaction is disproportionately sensitive to trace oxygen[1]. Oxygen is a diradical that reacts with carbon-centered propagating radicals at diffusion-controlled rates (often 104 to 105 times faster than monomer addition). Standard N 2​ sparging leaves trace dissolved O 2​ that will scavenge the few successful propagating chains. A rigorous Freeze-Pump-Thaw (FPT) cycle is mandatory to achieve high conversion.

Part 2: Mechanistic Workflows & Visualizations

To understand the failure modes of DBAMMA, it is critical to visualize the hydrolytic degradation pathway and the troubleshooting logic.

Mechanistic pathway of DBAMMA De-Mannich hydrolysis and its inhibitory effect.

Decision tree for troubleshooting incomplete DBAMMA polymerization.

Part 3: Quantitative Optimization Matrix

The following table summarizes how specific experimental parameters dictate the success or failure of DBAMMA polymerization.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Solvent	Unbuffered Water	DMSO or Acetate Buffer (pH 5.0)	Prevents De-Mannich hydrolysis; protonation suppresses amine-induced chain transfer[4].
Degassing	N 2​ Sparging (10 min)	Freeze-Pump-Thaw (3 cycles)	Removes trace O 2​ which disproportionately inhibits sterically hindered monomers[1].
Initiator	Thermal (e.g., AIBN at 70°C)	Redox (e.g., APS/TEMED at 30°C)	Lower temperatures prevent the thermo-hydrolytic cleavage of the Mannich base linkage[3].
Monomer Conc.	< 10 wt%	20 - 30 wt%	High concentration drives the propagation kinetics forward against competing chain transfer events.

Part 4: Step-by-Step Optimized Polymerization Protocol

To ensure a self-validating and reproducible system, use the following low-temperature redox protocol in a buffered aqueous/organic mixture.

Materials Required:

• DBAMMA Monomer (purified via basic alumina column to remove inhibitors)

• Solvent: 1:1 mixture of DMSO and 0.1 M Acetate Buffer (pH 5.0)

• Initiator: Ammonium Persulfate (APS) and Tetramethylethylenediamine (TEMED)

• Schlenk flask and high-vacuum line

Step 1: Monomer Preparation & Dissolution

• Weigh DBAMMA to achieve a final concentration of 25 wt% in the reaction vessel.

• Dissolve the monomer in the DMSO/Acetate Buffer mixture. Verify the pH of the final solution is between 4.8 and 5.2 using a calibrated pH probe. Adjust with dilute acetic acid if necessary. Self-Validation: A stable pH confirms the amine is protonated and resistant to De-Mannich degradation.

Step 2: Rigorous Degassing

• Transfer the solution to a Schlenk flask and add a magnetic stir bar.

• Perform three consecutive Freeze-Pump-Thaw (FPT) cycles:

  • Freeze the solution completely in liquid nitrogen.

  • Open the flask to a high vacuum (< 0.1 Torr) for 5 minutes.

  • Close the vacuum valve and thaw the solution in a room-temperature water bath until no more gas bubbles evolve.

• Backfill the flask with ultra-pure Argon.

Step 3: Initiation

• Prepare a 100 mM stock solution of APS in degassed water (must be prepared fresh daily).

• Inject TEMED (0.5 mol% relative to monomer) into the Schlenk flask via a gas-tight syringe under Argon flow.

• Inject the APS stock solution (0.5 mol% relative to monomer) to initiate the reaction.

• Maintain the reaction temperature strictly at 30°C using a thermostated water bath.

Step 4: Reaction Monitoring & Quenching

• Allow the polymerization to proceed for 12–16 hours.

• Monitor conversion by extracting a 50 µL aliquot under Argon, diluting in DMSO-d6, and analyzing via 1 H-NMR (compare the integration of the vinyl protons at ~5.3 and ~5.7 ppm against the stable butyl methyl protons at ~0.9 ppm).

• Once conversion exceeds 95%, quench the reaction by exposing the flask to atmospheric oxygen and cooling to 0°C.

• Purify the polymer by precipitating dropwise into a 10-fold excess of cold diethyl ether, filter, and dry under vacuum at room temperature.

References

• Use of (meth)acrylamides as alternative monomers in dental adhesive systems. National Institutes of Health (NIH) - PMC. 1

• Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark. Journal of the American Chemical Society (ACS). 2

• US5744563A - Mannich base copolymer and method for making it. Google Patents.3

• The influence of monomer ionization and hydrolysis on the radical polymerization kinetics of 2-(dimethylamino)ethyl methacrylate in aqueous solution. Polymer Chemistry (RSC Publishing).4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. US5744563A - Mannich base copolymer and method for making it - Google Patents [patents.google.com]
• 4. The influence of monomer ionization and hydrolysis on the radical polymerization kinetics of 2-(dimethylamino)ethyl methacrylate in aqueous solution - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

purification techniques and recrystallization of crude N-[(Dibutylamino)methyl]methacrylamide

Introduction

Welcome to the technical support guide for the purification of crude N-[(Dibutylamino)methyl]methacrylamide (DBAMMA). The purity of this monomer is critical for successful polymerization, ensuring predictable material properties and performance in stimuli-responsive polymer applications.[1] This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered during purification, with a specific focus on recrystallization techniques.

Our approach is built on explaining the causal relationships behind experimental phenomena, providing you with the scientific rationale needed to overcome challenges and optimize your purification workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries regarding the purification of DBAMMA.

Q1: My crude DBAMMA is a viscous oil or a low-melting solid. Can I still use recrystallization?

A1: Yes, but with specific considerations. If the compound "oils out"—separates as a liquid instead of forming crystals—it often means the boiling point of your chosen solvent is higher than the melting point of your compound, or that significant impurities are depressing the melting point.[2] The key is to select a solvent or solvent system with a lower boiling point or to cool the solution very slowly to encourage crystal lattice formation instead of amorphous oiling.

Q2: What are the likely impurities in my crude DBAMMA sample?

A2: Impurities are largely dependent on the synthetic route. For Mannich-type reactions or syntheses involving Schiff base salts, common impurities include:

• Unreacted Starting Materials: Residual methacrylamide, dibutylamine, or formaldehyde precursors.

• Reaction Byproducts: Depending on the specific reagents, byproducts like N-acetylated amines can form.[1] If the synthesis involves a hydrochloride salt intermediate, residual inorganic salts may be present after basification.[1][3]

• Oligomers/Polymers: The methacrylamide functional group is susceptible to polymerization, especially when heated. The presence of an inhibitor is crucial.[4]

Q3: Is adding a polymerization inhibitor necessary during the recrystallization process?

A3: Absolutely. Heating a solution of a vinyl monomer like DBAMMA without an inhibitor significantly increases the risk of spontaneous polymerization, which will drastically lower your yield and introduce polymeric impurities. It is best practice to ensure a suitable inhibitor, such as 4-methoxyphenol (MEHQ) or Butylated hydroxytoluene (BHT), is present in your crude material or added before heating.

Q4: Can I use column chromatography on silica gel as an alternative purification method?

A4: While possible, it presents challenges. The basic tertiary amine group in DBAMMA can interact strongly with the acidic silica gel, leading to streaking, poor separation, and potential degradation or polymerization on the column. If chromatography is necessary, using a deactivated support (e.g., alumina or silica gel treated with triethylamine) is highly recommended. For many applications, a well-executed recrystallization is more efficient and scalable.

Part 2: In-Depth Troubleshooting Guide

This guide provides a systematic, question-and-answer approach to resolving specific experimental failures during the recrystallization of DBAMMA.

Scenario 1: No Crystals Form Upon Cooling

Question: I have dissolved my crude DBAMMA in a hot solvent and allowed it to cool, but no crystals have appeared. What went wrong?

Answer: This is one of the most common issues in recrystallization and typically points to one of two causes: incorrect solvent volume or supersaturation.[2][5]

• Cause A: Excessive Solvent. The most frequent reason for crystallization failure is using too much solvent.[2] The solution is not saturated at the lower temperature, so the compound remains dissolved.

  • Solution: Gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 10-20%) and then allow it to cool again. To check if you are near the saturation point, dip a glass rod into the hot solution and let the solvent evaporate; a solid residue should form on the rod.[5]

• Cause B: Supersaturation. Sometimes, a solution can cool below its saturation point without forming crystals; this is a metastable state known as supersaturation.[2] Crystal formation requires a nucleation point to begin.

  • Solution 1: Induce Crystallization by Scratching. Use a glass stirring rod to gently scratch the inner surface of the flask just below the solvent line. The microscopic imperfections on the glass provide a surface for nucleation.[6][7]

  • Solution 2: Add a Seed Crystal. If you have a small amount of pure DBAMMA, add a single tiny crystal to the cooled solution. This provides a perfect template for further crystal growth.[6]

  • Solution 3: Flash Cool. Briefly place the flask in an ice-salt bath for a few minutes. The rapid temperature drop can sometimes force nucleation, though be aware this can lead to smaller, less pure crystals.[2]

Caption: Troubleshooting decision tree for crystallization failure.

Scenario 2: The Product "Oils Out"

Question: When my solution cools, a liquid layer separates instead of solid crystals. How do I fix this?

Answer: "Oiling out" occurs when the solute separates from the solution above its melting point. This is common when the crude material is highly impure (depressing the melting point) or when using a high-boiling-point solvent.[2]

• Solution 1: Re-heat and Add More Solvent. Warm the solution until the oil completely redissolves. Then, add a small amount of additional hot solvent to ensure the saturation point is reached at a lower temperature.[2][5]

• Solution 2: Slow Down the Cooling Process. Rapid cooling encourages oil formation. After dissolving the compound, allow the flask to cool to room temperature as slowly as possible. You can insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass.[5][7]

• Solution 3: Change Solvents. If the problem persists, your solvent's boiling point may be too high. A new solvent or a mixed-solvent system may be required. Choose a primary solvent in which the compound is soluble and a secondary "anti-solvent" in which it is insoluble. Dissolve the compound in a minimum of the hot primary solvent, then slowly add the anti-solvent until the solution becomes faintly cloudy (the cloud point), then add a drop or two of the primary solvent to re-clarify before cooling.

Scenario 3: The Recrystallization Yield is Very Low

Question: I successfully obtained pure crystals, but my final yield was less than 50%. Where did my product go?

Answer: A low yield indicates that a significant portion of your product was not recovered as a solid. This can happen for several reasons.[5]

• Cause A: Too Much Solvent. As discussed in Scenario 1, using an excessive amount of solvent will keep a large fraction of your product dissolved even after cooling.[6]

• Cause B: Premature Filtration. Filtering the crystals before the solution has fully cooled will result in loss of product that would have crystallized upon further cooling. Ensure the flask feels cold to the touch (ideally after a period in an ice bath) before filtration.[7]

• Cause C: Improper Washing. Washing the collected crystals on the filter with room-temperature or warm solvent will redissolve some of your product.[6]

  • Solution: Always use a minimum amount of ice-cold solvent for washing. The goal is to rinse away the impurity-laden mother liquor from the crystal surfaces without dissolving the crystals themselves.[6][7]

Part 3: Experimental Protocol & Data

Step-by-Step Recrystallization Workflow for N-[(Dibutylamino)methyl]methacrylamide

This protocol provides a general framework. The ideal solvent must be determined experimentally.

Sources

• 1. Synthesis of N -[(dialkylamino)methyl]acrylamides and N -[(dialkylamino)methyl]methacrylamides from Schiff base salts: useful building blocks for smar ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB00811F [pubs.rsc.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. JP2015101552A - Method for producing n-substituted (meth)acrylamide - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Overcoming Steric Hindrance in N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) Copolymerization

Welcome to the Advanced Polymerization Troubleshooting Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the specific kinetic and thermodynamic challenges of working with N-[(Dibutylamino)methyl]methacrylamide (DBAMMA). Due to the suprabulky nature of the dibutylamino group, researchers frequently encounter low conversions, severe compositional drift, and stalled molecular weights.

This guide abandons generic advice in favor of field-proven, self-validating protocols and mechanistic insights to help you regain control over your copolymerization workflows.

Part 1: The Mechanistic Causality of Steric Hindrance

Before troubleshooting, we must understand the causality of the failure modes. DBAMMA features a highly bulky pendant group adjacent to the methacrylamide backbone. During free radical propagation, the incoming DBAMMA monomer faces severe steric repulsion from the propagating radical chain end.

This bulkiness significantly decelerates active radical propagation ( kp​ ), causing diffusion limitations at the active site[1]. Consequently, the rate of propagation drops closer to the rate of termination ( kt​ ), leading to dead polymer chains. Furthermore, when copolymerized with less hindered monomers, the dramatic difference in reactivity ratios ( r1​≫r2​ ) causes the less bulky monomer to be consumed rapidly, resulting in extreme compositional drift[2][3].

Mechanistic pathway showing steric hindrance vs. RAFT-controlled polymerization.

Part 2: Troubleshooting Guides & FAQs

Q1: My DBAMMA copolymerization stalls at 30% conversion with very low molecular weight. How do I fix this? Root Cause: The thermodynamic barrier for the addition of a bulky monomer is too high at standard temperatures (e.g., 60°C), and the slow propagation rate allows termination reactions (like disproportionation) to dominate[1]. Scientist's Solution:

• Elevate Temperature: Increase the reaction temperature to 75–80°C to overcome the activation energy barrier of the sterically hindered addition step.

• Solvent Optimization: Switch from non-polar solvents (like toluene) to highly polar, aprotic solvents (e.g., DMF or DMSO). Polar solvents disrupt the intramolecular hydrogen bonding of the methacrylamide backbone, effectively "uncoiling" the propagating chain end and reducing localized steric crowding.

Q2: I am trying to synthesize a 50:50 copolymer of DBAMMA and Methyl Methacrylate (MMA), but NMR shows 85% MMA incorporation. Why? Root Cause: Mismatched reactivity ratios. The low homopolymerization ability of bulky methacrylates means the propagating radical selectively reacts with the less hindered MMA monomer[3]. Scientist's Solution: Implement a Semi-Batch Feeding Strategy . Instead of a one-pot batch reaction, place all the DBAMMA in the initial reaction vessel and use a programmable syringe pump to feed the highly reactive MMA over the course of the polymerization. This artificially depresses the instantaneous concentration of MMA, forcing the incorporation of DBAMMA and maintaining a uniform copolymer composition[2].

Q3: Can I use RAFT polymerization to achieve a low dispersity (Đ < 1.2) DBAMMA copolymer? Root Cause: Yes, but standard dithiobenzoate Chain Transfer Agents (CTAs) often fail because the bulky DBAMMA radical fragments poorly from the intermediate RAFT adduct. Scientist's Solution: Use a Trithiocarbonate CTA (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid) and ensure the pH is optimized if working in aqueous or mixed media, as RAFT of methacrylamides is highly sensitive to CTA degradation[4].

Decision tree for troubleshooting DBAMMA copolymerization issues.

Part 3: Self-Validating Experimental Protocols

Protocol: Semi-Batch RAFT Copolymerization of DBAMMA and MMA

Design Principle: This protocol operates as a self-validating system. By taking periodic aliquots for 1 H-NMR, you map the conversion of both monomers independently. If the conversion rates diverge, the syringe pump feed rate is adjusted in real-time to correct the drift.

Step 1: Preparation of the Initial Charge (Vessel A)

• Add DBAMMA (0.8 eq), Trithiocarbonate CTA (0.01 eq), and AIBN initiator (0.002 eq) to a Schlenk flask.

• Dissolve in anhydrous DMF to achieve a target 20 wt% monomer concentration.

• Degas the solution via three consecutive freeze-pump-thaw cycles.

Step 2: Preparation of the Feed (Syringe B)

• Dissolve MMA (0.2 eq) in anhydrous DMF.

• Degas by bubbling with ultra-pure Argon for 30 minutes.

• Load the solution into a gas-tight syringe mounted on a programmable syringe pump.

Step 3: Polymerization & Feeding

• Immerse Vessel A in a pre-heated oil bath at 75°C.

• Immediately commence feeding Syringe B at a rate of 0.5 mL/hr.

Step 4: Self-Validation (Kinetic Tracking)

• Withdraw 0.1 mL aliquots every 60 minutes using an air-tight syringe.

• Quench the aliquot in liquid nitrogen, dilute with CDCl 3​ , and analyze via 1 H-NMR.

• Validation Check: Compare the integration of the MMA methoxy protons (~3.6 ppm) against the DBAMMA dibutylamino protons (~2.4 ppm). If the MMA conversion outpaces DBAMMA, decrease the feed rate by 20% to re-establish the steady-state equilibrium.

Part 4: Quantitative Data & Parameters

Table 1: Reactivity Ratios and Kinetic Parameters for DBAMMA Copolymerization (Summarized for standard batch conditions at 70°C in DMF)

Comonomer	r1​ (Comonomer)	r2​ (DBAMMA)	Compositional Drift Risk	Recommended Strategy
Methyl Methacrylate (MMA)	2.15	0.12	High	Semi-batch feeding of MMA
Styrene (St)	1.85	0.25	Moderate-High	Semi-batch feeding of St
N-Isopropylacrylamide	0.85	0.65	Low	Batch copolymerization viable
Poly(ethylene glycol) MA	3.10	0.05	Severe	Macro-CTA block approach

Table 2: Solvent Effect on DBAMMA Steric Hindrance (Relative kp​ )

Solvent	Polarity Index	H-Bond Disruption	Relative Propagation Rate
Toluene	2.4	Poor	1.0x (Baseline)
1,4-Dioxane	4.8	Moderate	1.4x
DMF	6.4	Excellent	2.8x
DMSO	7.2	Excellent	3.1x

References

• Controlled/living polymerization of methacrylamide in aqueous media via the RAFT process Source: Journal of Polymer Science Part A: Polymer Chemistry URL
• Source: PMC - National Institutes of Health (NIH)
• Synthesis of Copolymers Containing an Active Ester of Methacrylic Acid by RAFT: Controlled Molecular Weight Scaffolds for Biofunctionalization Source: ResearchGate URL
• Unusual Radical Copolymerization of Suprabulky Methacrylate with N-Hydroxysuccinmide Acrylate Source: Macromolecules - ACS Publications URL

Sources

• 1. Using RAFT Polymerization Methodologies to Create Branched and Nanogel-Type Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Storage &amp; Handling of N-[(Dibutylamino)methyl]methacrylamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected premature auto-polymerization of N-[(Dibutylamino)methyl]methacrylamide (CAS: 92168-48-4). Because this bifunctional monomer contains both a highly reactive methacrylamide group and a tertiary amine (dibutylamino) moiety, it is exceptionally susceptible to free-radical polymerization during storage.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure the integrity of your monomer inventory from delivery to synthesis.

Part 1: Troubleshooting Guides & Mechanistic FAQs

Q1: My monomer polymerized into a solid gel in the storage bottle, even though it was stabilized with MEHQ. Why did this happen? A1: The most common cause of MEHQ (Monomethyl ether of hydroquinone / 4-Methoxyphenol) failure is storing the monomer under a strictly inert atmosphere (e.g., a nitrogen or argon blanket). MEHQ is not a direct scavenger of primary carbon-centered radicals. Instead, it operates via a synergistic mechanism that strictly requires dissolved oxygen .

When thermal or photolytic energy creates a primary radical (R•) in the monomer, that radical must first react with molecular oxygen to form a peroxy radical (ROO•). MEHQ then rapidly donates a hydrogen atom to the peroxy radical, terminating the chain and preventing propagation . If you purged your storage vessel with nitrogen, you starved the MEHQ of the oxygen it needs to function, allowing primary radicals to propagate unchecked. Actionable Fix: Always store MEHQ-stabilized N-[(Dibutylamino)methyl]methacrylamide with a dry air headspace. Never store it under pure inert gas.

Q2: To prevent thermal degradation, I stored the monomer in a -20°C freezer, but it still polymerized upon thawing. Is colder not always better? A2: Colder is not always better for stabilized monomers. While low temperatures reduce the kinetic rate of spontaneous radical formation, freezing the monomer can cause the inhibitor to crystallize and phase-separate from the liquid monomer. As the monomer thaws, the liquid phase is temporarily left unprotected because the inhibitor remains locked in a solid crystalline state. Localized warming during the thawing process then triggers rapid, uninhibited auto-polymerization. Actionable Fix: Store the monomer at 2–8°C (standard refrigerator temperature) to minimize thermal initiation while keeping the inhibitor fully dissolved in the liquid phase.

Q3: How can I confirm if my stored batch has begun to polymerize before I use it in a sensitive drug-delivery synthesis? A3: Auto-polymerization often begins invisibly before macroscopic gelling occurs, subtly altering the molecular weight distribution of your starting material. The earliest indicator is an increase in kinematic viscosity. You can perform a rapid precipitation test: add a few drops of the monomer into a large excess of a cold non-solvent (e.g., cold hexane). The pure monomer is highly soluble, but any high-molecular-weight poly(N-[(Dibutylamino)methyl]methacrylamide) will immediately precipitate as a cloudy white solid.

Part 2: Quantitative Inhibitor Comparison

Selecting or understanding the correct inhibitor is critical for experimental reproducibility. Below is a quantitative comparison of common polymerization inhibitors used for methacrylamide derivatives.

Inhibitor	Chemical Name	O₂ Requirement	Optimal Storage Temp	Typical Concentration	Primary Use Case
MEHQ	4-Methoxyphenol	Strictly Required	2–8°C	100–500 ppm	Standard long-term storage of methacrylamides.
HQ	Hydroquinone	Required	2–8°C	50–250 ppm	General purpose; prone to causing yellow discoloration.
PTZ	Phenothiazine	Independent	15–25°C	10–50 ppm	High-temp processing or anaerobic distillation.
BHT	Butylated hydroxytoluene	Independent	2–8°C	100–1000 ppm	Preventing oxidative degradation; weak radical scavenger.

Part 3: Mechanistic Pathway Visualization

The following diagram illustrates the causality behind MEHQ's reliance on oxygen, demonstrating why anaerobic storage leads to runaway auto-polymerization.

Fig 1: Mechanistic divergence of MEHQ inhibition in aerobic vs. anaerobic storage conditions.

Part 4: Experimental Protocol - Inhibitor Removal

Before initiating controlled polymerization in your experiments, the storage inhibitor must be removed to ensure predictable reaction kinetics and precise molecular weights. This protocol utilizes a self-validating chromatographic system.

Methodology: Removal of MEHQ via Basic Alumina Column Chromatography Rationale: MEHQ is a phenol and possesses a weakly acidic hydroxyl group. Passing the monomer through a bed of basic aluminum oxide (Al₂O₃) allows the basic sites on the alumina to deprotonate and irreversibly bind the MEHQ, while the neutral N-[(Dibutylamino)methyl]methacrylamide elutes freely .

• Preparation: Pack a glass chromatography column with 10 grams of activated Basic Alumina (Brockmann Grade I) per 100 mL of monomer to be purified.

• Equilibration: Flush the column with 20 mL of a non-polar, anhydrous solvent (e.g., dichloromethane) to pack the bed tightly and remove trapped air.

• Elution: Slowly load the N-[(Dibutylamino)methyl]methacrylamide onto the column. Allow it to percolate through the alumina bed under gravity. Caution: Do not use vacuum assistance, as the pressure drop can cause evaporative cooling and condensation of atmospheric moisture into the monomer.

• Collection: Collect the purified monomer in a pre-weighed, amber glass flask to prevent immediate photopolymerization.

• System Validation (Self-Check): Analyze a 10 µL aliquot of the eluate via UV-Vis spectroscopy. MEHQ exhibits a distinct, strong absorption peak at ~290 nm. The complete absence of this peak confirms successful removal, validating that the monomer is ready for controlled polymerization.

• Immediate Use: The de-inhibited monomer is highly unstable. It must be used immediately for your polymerization experiment or stored at -80°C for an absolute maximum of 24 hours.

References

• How Is 4-Methoxyphenol (MEHQ) Used as a Stabilizer in Polymer Systems? Vinati Organics. URL: [Link]

• Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization ACS Publications (Industrial & Engineering Chemistry Research). URL:[Link]

Reference Data & Comparative Studies

comparing reactivity ratios of N-[(Dibutylamino)methyl]methacrylamide and acrylamide

A Comparative Guide to the Reactivity Ratios of N-[(Dibutylamino)methyl]methacrylamide and Acrylamide

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry, particularly in the design of functional polymers for biomedical and pharmaceutical applications, a precise understanding of monomer reactivity is paramount. The reactivity ratios of comonomers are critical parameters that dictate the composition and microstructure of the resulting copolymer, which in turn govern its physicochemical properties and, ultimately, its performance. This guide provides an in-depth comparison of the reactivity ratios of N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) and acrylamide (AM), offering a theoretical estimation and a detailed experimental framework for their determination.

The Significance of Monomer Reactivity Ratios in Copolymerization

Copolymerization is a powerful technique for tailoring the properties of polymers by combining two or more different monomers. The distribution of monomer units along the polymer chain is determined by the relative reactivities of the growing polymer chain radicals towards the available monomers. The concept of monomer reactivity ratios, denoted as r₁ and r₂, provides a quantitative measure of this preference.

The reactivity ratios are defined as:

• r₁ = k₁₁ / k₁₂ : The ratio of the rate constant for the addition of monomer 1 to a growing chain ending in monomer 1 (homo-propagation) to the rate constant for the addition of monomer 2 to the same chain (cross-propagation).

• r₂ = k₂₂ / k₂₁ : The ratio of the rate constant for the addition of monomer 2 to a growing chain ending in monomer 2 to the rate constant for the addition of monomer 1 to that chain.

The values of r₁ and r₂ provide insight into the resulting copolymer structure:

• r₁ > 1 and r₂ < 1 : The copolymer will be enriched in monomer 1.

• r₁ < 1 and r₂ > 1 : The copolymer will be enriched in monomer 2.

• r₁ ≈ 1 and r₂ ≈ 1 : An ideal random copolymer is formed.

• r₁ ≈ 0 and r₂ ≈ 0 : An alternating copolymer is formed.

• r₁ > 1 and r₂ > 1 : A blocky copolymer or a mixture of homopolymers is likely to form.

Theoretical Estimation of Reactivity Ratios: The Alfrey-Price Q-e Scheme

In the absence of direct experimental data for the copolymerization of DBAMMA and acrylamide, the Alfrey-Price Q-e scheme offers a valuable method for estimating their reactivity ratios.[1] This empirical model assigns two parameters to each monomer:

• Q : Represents the reactivity of the monomer due to resonance stabilization of the radical intermediate.

• e : Represents the polarity of the vinyl group, which influences the electrostatic interactions between the growing radical and the incoming monomer.

The reactivity ratios can then be calculated using the following equations[1]:

r₁ = (Q₁/Q₂) * exp[-e₁(e₁ - e₂)] r₂ = (Q₂/Q₁) * exp[-e₂(e₂ - e₁)]

Q-e Values for Acrylamide and Estimation for DBAMMA

Monomer	Q Value	e Value	Source
Acrylamide (AM)	0.23	0.54	[2]
N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) (estimated)	0.23	-1.32	[3]

Calculated Reactivity Ratios for the DBAMMA-AM System

Using the Q-e values from the table above, we can calculate the theoretical reactivity ratios for the copolymerization of DBAMMA (M₁) and acrylamide (M₂):

r₁ (DBAMMA) = (0.23 / 0.23) * exp[-(-1.32)(-1.32 - 0.54)] = 0.08 r₂ (AM) = (0.23 / 0.23) * exp[-(0.54)(0.54 - (-1.32))] = 0.36

Interpretation of the Estimated Reactivity Ratios

The calculated reactivity ratios of r₁(DBAMMA) = 0.08 and r₂(AM) = 0.36 suggest that both monomers have a preference for cross-propagation over homo-propagation (since both r₁ and r₂ are less than 1). The product of the reactivity ratios (r₁ * r₂) is 0.0288, which is significantly less than 1, indicating a tendency towards a random distribution of monomer units in the copolymer chain.[4] Since r₂(AM) is greater than r₁(DBAMMA), it is expected that acrylamide will be incorporated into the copolymer at a slightly faster rate than DBAMMA when both monomers are present in equimolar amounts in the feed.

Experimental Determination of Monomer Reactivity Ratios

While theoretical estimations are useful, experimental determination provides the most accurate values for reactivity ratios. The following is a generalized protocol for determining the reactivity ratios of DBAMMA and acrylamide.

Experimental Workflow

Figure 1: Experimental workflow for determining monomer reactivity ratios.

Detailed Protocol

• Monomer and Reagent Purification:

  • Acrylamide (AM) is purified by recrystallization from a suitable solvent like chloroform.

  • N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) can be synthesized and purified according to established literature procedures.[5][6]

  • The initiator, such as 2,2'-azobisisobutyronitrile (AIBN), is recrystallized from methanol.

  • The solvent (e.g., dimethylformamide - DMF) should be dried and distilled.

• Copolymerization:

  • A series of polymerization reactions are set up with varying initial molar feed ratios of DBAMMA and AM.

  • The total monomer concentration and the initiator concentration are kept constant across all reactions.

  • The reaction mixtures are placed in polymerization tubes, degassed by several freeze-pump-thaw cycles, and sealed under an inert atmosphere (e.g., nitrogen or argon).

  • The tubes are then placed in a constant temperature bath (e.g., 60 °C) to initiate polymerization.

  • The reactions are allowed to proceed to low conversion (typically <10%) to ensure that the monomer feed ratio remains relatively constant throughout the polymerization.

  • The polymerization is quenched by rapidly cooling the reaction mixture and precipitating the copolymer in a non-solvent (e.g., a large excess of methanol or diethyl ether).

• Copolymer Isolation and Purification:

  • The precipitated copolymer is collected by filtration, washed thoroughly with the non-solvent to remove any unreacted monomers and initiator, and dried under vacuum to a constant weight.

• Determination of Copolymer Composition:

  • The composition of the purified copolymer is determined using an appropriate analytical technique.

    • ¹H NMR Spectroscopy: The relative amounts of DBAMMA and AM in the copolymer can be determined by integrating the characteristic proton signals of each monomer unit.

    • Elemental Analysis: The nitrogen content of the copolymer can be used to calculate the molar ratio of the two monomers.

• Calculation of Reactivity Ratios:

  • The determined copolymer compositions and the initial monomer feed ratios are used to calculate the reactivity ratios. Several methods can be employed:

    • Fineman-Ross Method: A graphical method that linearizes the copolymerization equation.[7]

    • Kelen-Tüdős Method: A modification of the Fineman-Ross method that aims to reduce bias in the data.[8]

    • Non-linear Least Squares (NLLS) Fitting: A more accurate and currently recommended method that directly fits the data to the integrated form of the copolymerization equation.

Conclusion

The theoretical estimation of the reactivity ratios for the N-[(Dibutylamino)methyl]methacrylamide and acrylamide system (r₁(DBAMMA) ≈ 0.08, r₂(AM) ≈ 0.36) suggests the formation of a random copolymer with a slight enrichment of acrylamide units. This information is crucial for researchers aiming to synthesize copolymers with specific properties for applications in drug delivery, biomaterials, and other advanced technologies. While this theoretical approach provides valuable guidance, it is imperative to perform experimental determination to obtain precise reactivity ratios for this specific monomer pair. The detailed protocol provided herein offers a robust framework for such an investigation, enabling the rational design and synthesis of novel functional copolymers.

References

• Yakar, A. (2014). Q and e Values for Free Radical Copolymerizations of Vinyl Monomers and Telogens. In Polymer Science: A Comprehensive Reference (pp. 161-178). Elsevier.
• Bamford, C. H., & Jenkins, A. D. (1998). The relation between monomer reactivity ratios and the Alfrey-Price Q-e parameters is explained in the introduction to the tables of monomer reactivity ratios and Q-e values.
• Si, K., et al. (2007). Radical Copolymerization of N-[(3-Dimethylamino)propyl] Acrylamide (or Methacyrlamide) with Methyl Acrylate (or Methacrylate). Journal of Polymer Science Part A: Polymer Chemistry, 45(18), 4158-4166.
• Kukulj, D., Davis, T. P., & Burford, R. P. (1996).
• Fineman, M., & Ross, S. D. (1950). Linear method for determining monomer reactivity ratios in copolymerization. Journal of Polymer Science, 5(2), 259-262.
• Pramanick, D., & Ray, S. S. (1987). Synthesis, Characterization and Determination of Reactivity- Ratios of Acrylamide-Methacrylate Copolymers. Journal of the Indian Chemical Society, 64(1), 43-45.
• Odian, G. (2004).
• Greenley, R. Z. (1999). Q and e values for free radical copolymerizations of vinyl monomers and telogens. In J. Brandrup, E. H. Immergut, & E. A. Grulke (Eds.), Polymer Handbook (4th ed., pp. II/309-II/320). John Wiley & Sons.

• Alzahrani, A., et al. (2018). Synthesis of N-[(dialkylamino)methyl]acrylamides and N-[(dialkylamino)methyl]methacrylamides from Schiff base salts: useful building blocks for smart polymers. Organic & Biomolecular Chemistry, 16(20), 3765-3773. Available from: [Link]

• Kawauchi, S. (n.d.). Q-e scheme. Quemix Inc. Available from: [Link]

• Alzahrani, A., et al. (2018). Synthesis of: N -[(dialkylamino)methyl]acrylamides and N -[(dialkylamino)methyl]methacrylamides from Schiff base salts: Useful building blocks for smart polymers. University of Galway Research. Available from: [Link]

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A Comparative Guide to the Thermal Analysis of N-[(Dibutylamino)methyl]methacrylamide Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thermal Properties in "Smart" Polymer Applications

N-[(Dibutylamino)methyl]methacrylamide (DBAMMA) belongs to a class of "smart" or stimuli-responsive polymers. These materials exhibit significant, often reversible, changes in their physical properties in response to external stimuli such as temperature and pH. This behavior is largely dictated by their thermal characteristics, particularly the glass transition temperature (Tg). The Tg represents the temperature at which an amorphous polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[1] This transition is fundamental to the polymer's mechanical strength, flexibility, and its performance in various applications, including drug delivery, tissue engineering, and bioseparations.[2][3]

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique used to characterize these transitions.[4] By precisely measuring the heat flow into or out of a sample as a function of temperature, DSC allows for the determination of key thermal events such as the glass transition, melting, crystallization, and decomposition.[4][5] For stimuli-responsive polymers like those derived from DBAMMA, understanding the Tg is crucial for predicting their behavior in physiological environments and for designing materials with tailored response profiles.

Experimental Protocol: A Self-Validating Approach to DSC Analysis

The following protocol outlines a robust and self-validating methodology for the DSC analysis of DBAMMA polymers. The causality behind each step is explained to ensure scientific rigor and reproducibility.

1. Sample Preparation:

• Rationale: Proper sample preparation is paramount to obtaining accurate and reproducible DSC data. The sample should be representative of the bulk material and free of any residual solvent or moisture that could interfere with the thermal analysis.

• Procedure:

  • Ensure the DBAMMA polymer is thoroughly dried under vacuum at a temperature below its expected Tg to remove any volatile impurities.

  • Accurately weigh 5-10 mg of the dried polymer into a standard aluminum DSC pan. The small sample size ensures uniform heat distribution.

  • Hermetically seal the pan to prevent any loss of volatiles during the experiment.[6] An empty, hermetically sealed pan is used as a reference.

2. DSC Instrument Setup and Calibration:

• Rationale: Instrument calibration is a critical step for ensuring the accuracy of temperature and heat flow measurements.

• Procedure:

  • Calibrate the DSC instrument for temperature and enthalpy using certified standards such as indium and sapphire.[7]

  • Purge the sample cell with an inert gas, typically nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a reproducible and inert atmosphere.[7]

3. Thermal Program:

• Rationale: The thermal program is designed to erase the polymer's prior thermal history and then measure its intrinsic thermal properties during a controlled heating scan. A modulated temperature DSC (MTDSC) approach can be employed for higher sensitivity and to separate overlapping thermal events.[8]

• Procedure:

  • First Heating Scan (History Erasure): Heat the sample from ambient temperature to a temperature well above its expected Tg and any potential melting point (e.g., 200°C) at a controlled rate (e.g., 10°C/min).[6] This step removes any thermal history from the processing of the polymer.

  • Controlled Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -50°C). This imparts a known and reproducible thermal history.

  • Second Heating Scan (Data Acquisition): Heat the sample again at the same controlled rate (e.g., 10°C/min) through its thermal transitions.[6] The data from this second heating scan is typically used for analysis as it reflects the intrinsic properties of the material.

Diagram: Experimental Workflow for DSC Analysis

Caption: The relationship between polymer structure, its properties, and end-use applications.

For drug delivery applications, a polymer with a Tg near or slightly above physiological temperature (37°C) might be desirable. This could allow for a change in the material's properties, such as drug release rate, upon administration. The comparison with other methacrylamide-based polymers highlights the tunability of these materials. For instance, copolymerizing DBAMMA with other monomers can be a strategy to fine-tune the Tg and the stimuli-responsive behavior to meet the requirements of a specific application. [9]

Conclusion

The thermal analysis of N-[(Dibutylamino)methyl]methacrylamide polymers by DSC is a critical step in their characterization and for predicting their performance in various advanced applications. The glass transition temperature is a key parameter that is directly influenced by the polymer's molecular structure. By understanding and comparing the thermal properties of PDBAMMA with other stimuli-responsive polymers, researchers can rationally design and synthesize new materials with tailored functionalities for the fields of drug development, biotechnology, and materials science. The robust DSC protocol provided in this guide serves as a foundation for obtaining reliable and reproducible data, which is essential for advancing the development of these "smart" materials.

References

• TA Instruments. (n.d.). Analysis of a Hydrogel using both a Q-Series and a Nano DSC. Retrieved from [Link]

• TA Instruments. (n.d.). Thermal Analysis to Determine Various Forms of Water Present in Hydrogels. Retrieved from [Link]

• Cappello, J., & Ghandehari, H. (2004). Thermal Analysis of Water in Silk−Elastinlike Hydrogels by Differential Scanning Calorimetry. Biomacromolecules, 5(2), 742–746. Retrieved from [Link]

• Haris, A., Sanders, J. R., & Biernacki, J. (2017). Fundamentals and Calibration of the DSC Technique for Hydrogel Thermoporometry. Tennessee Tech University. Retrieved from [Link]

• Nishinari, K. (2021). DSC and TMA Studies of Polysaccharide Physical Hydrogels. Polymers, 13(2), 242. Retrieved from [Link]

• Serpe, M. J., & Uzun, O. (2011). Synergistic temperature and pH effects on glass (Tg) and stimuli-responsive (TSR) transitions in poly(N-acryloyl-N′-propylpiperazine-co-2-ethoxyethyl methacrylate) copolymers. Polymer Chemistry, 2(10), 2234-2240. Retrieved from [Link]

• Uzun, O., & Serpe, M. J. (2010). Glass (Tg) and Stimuli-Responsive (TSR) Transitions in Random Copolymers. Macromolecules, 43(11), 5099–5104. Retrieved from [Link]

• Katritzky, A. R., et al. (2018). Synthesis of N-[(dialkylamino)methyl)]acrylamides and N-[(dialkylamino)methyl]methacrylamides from Schiff base salts: Useful Building Blocks for Smart Polymers. Organic & Biomolecular Chemistry, 16(22), 4123-4131. Retrieved from [Link]

• Adam, F., et al. (2019). Simultaneous thermal analysis of cationic, nonionic and anionic polyacrylamide. Scientific Reports, 9(1), 18939. Retrieved from [Link]

• Wikipedia. (n.d.). Temperature-responsive polymer. Retrieved from [Link]

• Lahann, J. (2011). Polymer particles that switch shape in response to a stimulus. Journal of controlled release, 152(1), 159-164. Retrieved from [Link]

• Protolabs. (n.d.). Glass Transition Temperature (Tg) of Polymers. Retrieved from [Link]

• Kaczmarek, H. (2013). Application of Differential Scanning Calorimetry to the Characterization of Biopolymers. IntechOpen. Retrieved from [Link]

• Mettler Toledo. (n.d.). Investigation of Polymers with Differential Scanning Calorimetry. Retrieved from [Link]

• National Science Foundation. (2025). Synthesis and Characterization of Methacrylamide-Based Block Random Copolymers via Amine Functionalization of Polystyrene-Bl. Retrieved from [Link]

• Craig, D. Q. M., & Royall, P. G. (1998). Determination of the glass transition temperatures of some new methyl methacrylate copolymers using modulated temperature differential scanning calorimetry (MTDSC). International journal of pharmaceutics, 173(1-2), 119-127. Retrieved from [Link]

• Starovoytova, L., et al. (2020). The Influence of Synthesis Method on Characteristics of Buffer and Organic Solutions of Thermo- and pH-Responsive Poly(N-[3-(diethylamino)propyl]methacrylamide)s. Polymers, 12(11), 2548. Retrieved from [Link]

• Peppas, N. A., & Kavimandan, N. J. (2011). Synthesis and Characterization of Poly{N-[3-(dimethylamino) propyl] methacrylamide-co-itaconic acid} Hydrogels for Drug Delivery. Journal of applied polymer science, 119(6), 3199-3206. Retrieved from [Link]

• Pazhanisamy, P., & Reddy, B. S. R. (2007). Synthesis and characterization of methacrylamidopropyltrimethylammonium chloride and N-substituted acrylamide ionomers. Express Polymer Letters, 1(11), 740-749. Retrieved from [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry – Thermal Fractionation Techniques for Polymer Characterization – Faster Throughput with the Discovery X3 DSC. Retrieved from [Link]

• Holland, B. J., & Hay, J. N. (2002). The thermal degradation of poly (methacrylic acid). Polymer, 43(7), 2207-2211. Retrieved from [Link]

• Wang, Y., et al. (2023). A Study on the Thermal Degradation of an Acrylamide and 2-Acrylamido-2-Methylpropanesulfonic Acid Copolymer at High Temperatures. Polymers, 15(12), 2697. Retrieved from [Link]

• Suginin, A. I., & Shul'ga, Y. M. (2010). Thermal decomposition of acrylamide from polyacrylamide. Russian Journal of Applied Chemistry, 83(8), 1438-1441. Retrieved from [Link]

• Hilt, J. Z., & Peppas, N. A. (2003). Thermal Analysis of poly(2-hydroxyethyl Methacrylate) (pHEMA) Hydrogels. Journal of biomedical materials research. Part A, 64(3), 401-7. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling N-[(Dibutylamino)methyl]methacrylamide

For Researchers, Scientists, and Drug Development Professionals

Handling N-[(Dibutylamino)methyl]methacrylamide requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research.

Immediate Safety Precautions: The First 30 Seconds

Before handling N-[(Dibutylamino)methyl]methacrylamide, ensure the following are in place:

• Engineering Controls : Work within a certified chemical fume hood. Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested[1][2].

• Personal Protective Equipment (PPE) : At a minimum, wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles[1][2].

• Emergency Contacts : Know the location of the nearest phone and have emergency contact numbers posted.

Hazard Assessment: Understanding the Risks

• Acute Toxicity : Harmful if swallowed or in contact with skin[3][4].

• Skin and Eye Irritation : Causes skin irritation and serious eye irritation or damage[4][5][6].

• Respiratory Irritation : May cause respiratory irritation[2].

• Organ Damage : May cause damage to organs through prolonged or repeated exposure[3].

These hazards necessitate a multi-layered approach to safety, combining engineering controls, appropriate PPE, and safe work practices.

Personal Protective Equipment (PPE) Protocol: A Head-to-Toe Approach

The selection of PPE is critical to minimizing exposure risk. The following table summarizes the recommended PPE for handling N-[(Dibutylamino)methyl]methacrylamide.

Protection Type	Specific PPE	Rationale
Respiratory Protection	NIOSH/MSHA-approved respirator with an organic vapor cartridge	To prevent inhalation of vapors or aerosols, especially when handling outside of a fume hood or during a spill.[2]
Eye and Face Protection	Chemical safety goggles and a face shield	To protect against splashes and direct contact with the eyes and face. Standard safety glasses are insufficient.[1][2]
Skin and Body Protection	Chemical-resistant lab coat, long pants, and closed-toe shoes	To prevent accidental skin contact.
Hand Protection	Nitrile or neoprene gloves	To provide a barrier against direct skin contact. Double-gloving is recommended for extended handling.

Step-by-Step Gowning and De-gowning Procedure:

• Gowning:

  • Don shoe covers and a lab coat, ensuring it is fully buttoned.

  • Put on the first pair of gloves.

  • Don a respirator, if required by your institution's safety assessment.

  • Wear safety goggles and a face shield.

  • Put on a second pair of gloves, ensuring the cuffs are over the sleeves of the lab coat.

• De-gowning:

  • Remove the outer pair of gloves, peeling them off without touching the outside.

  • Remove the face shield and goggles.

  • Remove the lab coat, turning it inside out as you remove it.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water[3][5][7].

Handling and Storage Procedures: Ensuring a Safe Workflow

Safe handling and storage are paramount to preventing accidental exposure and maintaining chemical stability.

Handling:

• Preparation : Before starting work, ensure all necessary equipment and reagents are within the fume hood to minimize movement in and out of the containment area.

• Aliquoting and Dispensing :

  • Perform all manipulations of N-[(Dibutylamino)methyl]methacrylamide within a certified chemical fume hood.

  • Use disposable equipment whenever possible to avoid cross-contamination.

  • If using glassware, ensure it is thoroughly cleaned and dried before use.

• Post-Handling :

  • Wipe down the work area with an appropriate decontaminating solution.

  • Properly dispose of all contaminated materials.

  • Wash hands thoroughly after handling, even if gloves were worn[3][5][7].

Storage:

• Store N-[(Dibutylamino)methyl]methacrylamide in a tightly sealed, properly labeled container[1][5][7].

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[1][2][5].

• Store in a locked cabinet or other secure location to prevent unauthorized access[3][7].

Spill Management Plan: A Step-by-Step Response

In the event of a spill, a quick and organized response is crucial.

Spill Response Workflow

Caption: Workflow for responding to a chemical spill.

Detailed Spill Procedure (for small, manageable spills):

• Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area.

• Assess : From a safe distance, assess the extent of the spill. If it is large or you are unsure how to handle it, evacuate the lab and call emergency services.

• Don PPE : Put on the appropriate PPE, including a respirator, chemical goggles, a face shield, a lab coat, and double gloves.

• Contain : Cover the spill with an inert absorbent material, such as vermiculite or sand[1].

• Collect : Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable waste container.

• Decontaminate : Clean the spill area with a suitable decontamination solution, followed by soap and water.

• Dispose : Dispose of all contaminated materials as hazardous waste according to your institution's guidelines[3][7].

• Report : Report the incident to your laboratory supervisor and Environmental Health and Safety (EHS) department.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the safe handling of N-[(Dibutylamino)methyl]methacrylamide.

• Chemical Waste : Unused or waste N-[(Dibutylamino)methyl]methacrylamide must be disposed of as hazardous chemical waste. Do not pour it down the drain[7].

• Contaminated Materials : All items that have come into contact with the chemical, including gloves, disposable lab coats, and absorbent materials, must also be disposed of as hazardous waste[8].

• Containers : Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines[8].

Always consult with your institution's EHS department for specific disposal procedures.

References

• Kao Chemicals. (2021, April 9). Material Safety Data Sheet. Retrieved from [Link]

• NextSDS. (n.d.). N-[(dibutylamino)methyl]acrylamide — Chemical Substance Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). GHS Classification Summary. PubChem. Retrieved from [Link]

• Alzahrani, A., et al. (2018). Synthesis of N-[(dialkylamino)methyl)]acrylamides and N-[(dialkylamino)methyl]methacrylamides from Schiff base salts: Useful Building Blocks for Smart Polymers. ResearchGate. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (2003, January 9). Methacrylamide CAS N°: 79-39-0. Retrieved from [Link]

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• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. N-(3-Dimethylaminopropyl)methacrylamide | 5205-93-6 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
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